Ethyl 6-oxo-1-(p-tolyl)-4-((m-tolylsulfonyl)oxy)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-methylphenyl)-4-(3-methylphenyl)sulfonyloxy-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H20N2O6S/c1-4-28-21(25)20-18(29-30(26,27)17-7-5-6-15(3)12-17)13-19(24)23(22-20)16-10-8-14(2)9-11-16/h5-13H,4H2,1-3H3
• InChI Key: ILLQHQPREJQJLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC=CC(=C2)C)C3=CC=C(C=C3)C
• Molecular Formula: C21H20N2O6S
• Molecular Weight: 428.5 g/mol

Description

Ethyl 6-oxo-1-(p-tolyl)-4-((m-tolylsulfonyl)oxy)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H20N2O6S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

This compound is instrumental in the synthesis of new derivatives with potential antimicrobial properties. For instance, it has been utilized in creating pyrimidine derivatives, demonstrating its versatility in constructing complex molecular architectures with biological relevance. The antimicrobial evaluation of selected synthesized products highlights its significance in the discovery of new antimicrobial agents (Farag, Kheder, & Mabkhot, 2008).

Corrosion Inhibition

Research has shown its derivatives to serve as novel corrosion inhibitors for mild steel, which is crucial for industrial applications, such as the pickling process. This application is particularly noteworthy for its contribution to extending the lifespan of metal components and structures in corrosive environments, highlighting the compound's significance beyond biological applications (Dohare, Ansari, Quraishi, & Obot, 2017).

Catalytic Applications in Organic Synthesis

The compound has also found utility in catalytic applications, facilitating the synthesis of highly functionalized tetrahydropyridines. This demonstrates its role in enabling complex chemical transformations, which are fundamental in the synthesis of a wide range of organic compounds with potential pharmaceutical and material science applications (Zhu, Lan, & Kwon, 2003).

Multicomponent Synthesis

Its involvement in the multicomponent synthesis of pyrazole and pyridazine derivatives showcases its utility in creating structurally diverse and complex molecules. This type of chemistry is particularly valuable in drug discovery and development, where the rapid assembly of complex molecules can significantly accelerate the identification of new therapeutic agents (Gein, Zamaraeva, & Slepukhin, 2014).